Cas no 33263-44-4 (4-chloropyridine-3-sulfonyl chloride)

4-chloropyridine-3-sulfonyl chloride structure
33263-44-4 structure
Product Name:4-chloropyridine-3-sulfonyl chloride
CAS No:33263-44-4
MF:C5H3Cl2NO2S
MW:212.053817987442
MDL:MFCD09743982
CID:95222
PubChem ID:6422223
Update Time:2025-04-18

4-chloropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-chloropyridine-3-sulfonyl chloride
    • 4-CHLORO-3-PYRIDINESULFONYL CHLORIDE
    • 4-Chloro-3-Pyridine-sulfonyl-chloride
    • 4-chloro-3-quinolinesulfonyl chloride
    • 4-chloro-pyridine-3-sulfonyl chloride
    • 4-chloropyridine-3-sulphonyl chloride
    • chloropyridine-3-sulfonyl chloride
    • AB51226
    • A821698
    • EN300-64600
    • 3-Pyridinesulfonylchloride, 4-chloro-
    • MFCD09743982
    • 33263-44-4
    • SY009551
    • BS-13533
    • FT-0718507
    • CS-0216900
    • AKOS006222714
    • DTXSID90423643
    • SCHEMBL18230
    • AMY39213
    • 4-chloropyridine-3-sulphonic acid chloride
    • 3-Pyridinesulfonyl chloride, 4-chloro-
    • 4-Chloro-3-pyridinesulfonylchloride
    • DB-006761
    • A11267
    • MDL: MFCD09743982
    • Inchi: 1S/C5H3Cl2NO2S/c6-4-1-2-8-3-5(4)11(7,9)10/h1-3H
    • InChI Key: KCNWYJPUGJYMNO-UHFFFAOYSA-N
    • SMILES: ClS(C1C=NC=CC=1Cl)(=O)=O

Computed Properties

  • Exact Mass: 210.92600
  • Monoisotopic Mass: 210.9261549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.615±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (4.2 g/l) (25 º C),
  • PSA: 55.41000
  • LogP: 2.74330

4-chloropyridine-3-sulfonyl chloride Security Information

4-chloropyridine-3-sulfonyl chloride Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloropyridine-3-sulfonyl chloride Pricemore >>

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